Cas no 2228381-57-3 (1,1-difluoro-3-(4-methylpyridin-2-yl)propan-2-amine)

• Product Name: 1,1-difluoro-3-(4-methylpyridin-2-yl)propan-2-amine
• CAS No: 2228381-57-3
• MF: C₉H₁₂F₂N₂
• MW: 186.201788902283
• CID: 6547511
• PubChem ID: 165630662
• Update Time: 2025-06-11

1,1-difluoro-3-(4-methylpyridin-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-(4-methylpyridin-2-yl)propan-2-amine
• 2228381-57-3
• EN300-1945878

• Inchi： 1S/C9H12F2N2/c1-6-2-3-13-7(4-6)5-8(12)9(10)11/h2-4,8-9H,5,12H2,1H3
• InChI Key： OUBPEXGWICICEJ-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=C(C)C=CN=1)N)F

Computed Properties

• Exact Mass: 186.09685472g/mol
• Monoisotopic Mass: 186.09685472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 1,1-difluoro-3-(4-methylpyridin-2-yl)propan-2-amine

Comprehensive Overview of 1,1-difluoro-3-(4-methylpyridin-2-yl)propan-2-amine (CAS No. 2228381-57-3)

The compound 1,1-difluoro-3-(4-methylpyridin-2-yl)propan-2-amine (CAS No. 2228381-57-3) is a fluorinated amine derivative with a pyridine backbone, garnering significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoro moiety and 4-methylpyridin-2-yl group, contribute to its potential applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated compounds like 1,1-difluoro-3-(4-methylpyridin-2-yl)propan-2-amine has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted drug delivery, where fluorine incorporation is a key strategy. The compound’s CAS No. 2228381-57-3 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and catalysis studies. Its synthesis often involves palladium-catalyzed cross-coupling or nucleophilic substitution reactions, topics widely discussed in organic synthesis forums.

From an industrial perspective, 1,1-difluoro-3-(4-methylpyridin-2-yl)propan-2-amine is valued for its scalability and compatibility with green chemistry principles. Companies focusing on sustainable chemical production prioritize such compounds to reduce environmental impact. Additionally, its pyridine core makes it a candidate for ligand design in coordination chemistry, a hot topic in nanotechnology and catalysis research. Users often query its solubility, stability, and synthetic routes, highlighting practical concerns in lab-scale applications.

The compound’s potential extends to agrochemicals, where fluorinated pyridines are known for their herbicidal and insecticidal properties. With the rise of climate-resistant crops, researchers are investigating derivatives of CAS No. 2228381-57-3 for next-generation crop protection agents. Its amine functionality also opens doors for derivatization, a common strategy in high-throughput screening for bioactive molecules. These aspects make it a recurring subject in patent literature and R&D reports.

In summary, 1,1-difluoro-3-(4-methylpyridin-2-yl)propan-2-amine (CAS No. 2228381-57-3) exemplifies the intersection of fluorine chemistry and heterocyclic design. Its versatility in pharmaceutical, material, and agrochemical applications ensures its continued relevance in scientific discourse. As AI-driven drug discovery and automated synthesis gain traction, this compound is poised to remain a focal point for innovation.